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Compound of Interest

Compound Name: N-Desmethyl ulipristal acetate-d3

Cat. No.: B15600144 Get Quote

Essential Safety and Handling Guide for N-
Desmethyl Ulipristal Acetate-d3
This guide provides crucial safety and logistical information for the handling and disposal of N-
Desmethyl ulipristal acetate-d3, a deuterated metabolite of Ulipristal Acetate used in

research. The following procedures are designed to ensure the safety of laboratory personnel

and the integrity of the research.

Hazard Identification and Safety Precautions
N-Desmethyl ulipristal acetate is classified as a hazardous substance. The primary hazards are

outlined in the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1]

GHS Hazard Statements:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H332: Harmful if inhaled.

Due to these potential hazards, appropriate personal protective equipment (PPE) and handling

procedures are mandatory. This compound is considered a potent pharmacologically active

material, and exposure should be minimized.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling N-Desmethyl ulipristal acetate-d3
to prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category Item Specification Rationale

Respiratory Protection
NIOSH-approved

respirator

Use a respirator with

appropriate particulate

filters (e.g., N95,

P100) or a powered

air-purifying respirator

(PAPR) for operations

that may generate

dust.

To prevent inhalation

of the harmful

compound, especially

when handling the

solid form.

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended.

Double-gloving may

be appropriate for

some procedures.

To prevent skin

contact and

absorption.[1]

Eye Protection

Safety glasses with

side shields or

goggles

Must be worn at all

times in the

laboratory.

To protect eyes from

splashes or airborne

particles.[1][3]

Body Protection
Laboratory coat or

disposable gown

A fully buttoned lab

coat or a disposable

gown should be worn.

To protect skin and

personal clothing from

contamination.

Additional Protection Face shield

To be used in

conjunction with

goggles when there is

a significant risk of

splashing.

Provides an additional

layer of protection for

the face.

Experimental Workflow and Handling Procedures
The following workflow outlines the key steps for safely handling N-Desmethyl ulipristal
acetate-d3 from receipt to disposal.
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Receiving and Storage

Preparation and Handling

Post-Experiment and Disposal

Receive Shipment

Inspect Container for Damage

Log in Chemical Inventory

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Retrieve for Experiment

Work in a Ventilated Enclosure (Fume Hood)

Weigh and Prepare Solutions

Label all Containers Clearly

Decontaminate Work Surfaces

After Experiment

Collect Waste in Designated Hazardous Waste Container

Dispose of Contaminated PPE

Follow Institutional and Local Regulations for Chemical Waste Disposal

Click to download full resolution via product page

Figure 1: Workflow for handling N-Desmethyl ulipristal acetate-d3.
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Step-by-Step Handling Protocol:

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Log the chemical into your laboratory's inventory system.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[4] The recommended storage temperature is

typically 2-8°C.[5]

Preparation and Handling:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table

above.

All manipulations of the solid compound or its solutions should be performed within a

certified chemical fume hood or other suitable ventilated enclosure to minimize inhalation

exposure.[3][6]

When weighing the solid material, use a balance inside the fume hood or a containment

enclosure.

Prepare solutions by slowly adding the solid to the solvent to avoid splashing.

Clearly label all containers with the chemical name, concentration, date, and appropriate

hazard warnings.

Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Wearing appropriate PPE, contain the spill using an absorbent material for liquids or by

carefully covering a solid spill to avoid generating dust.[3][7]

Collect the spilled material and absorbent into a designated hazardous waste container.
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Decontaminate the spill area with an appropriate solvent (e.g., alcohol) followed by soap

and water.[7]

Disposal Plan
Proper disposal of N-Desmethyl ulipristal acetate-d3 and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All solid waste, including unused compound and contaminated items (e.g.,

weigh boats, pipette tips), should be collected in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a separate,

compatible, and clearly labeled hazardous liquid waste container.

Contaminated PPE: Disposable gloves, gowns, and other contaminated PPE should be

placed in a designated hazardous waste bag or container for disposal.

Disposal Procedure:

All waste containing N-Desmethyl ulipristal acetate-d3 must be disposed of in accordance

with local, state, and federal regulations for hazardous chemical waste.[3] Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance on waste

pickup and disposal procedures. Do not dispose of this chemical down the drain or in regular

trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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